Cas no 35359-35-4 (1,8-Dimethylquinolin-2(1H)-one)
1,8-Dimethylquinolin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Dimethylquinolin-2(1H)-one
- 1,8-dimethylquinolin-2-one
- 2(1H)-Quinolinone, 1,8-dimethyl-
- 1,8-dimethyl-1,2-dihydroquinolin-2-one
- 1,8-Dimethyl-1H-chinolin-2-on
- 1,8-dimethyl-1H-quinolin-2-one
- 1,8-dimethyl-2-quinolone
- 1,8-dimethylcarbostyril
- DTXSID20562231
- 1,8-DIMETHYL-2(1H)-QUINOLINONE
- SCHEMBL8559356
- SB67929
- 35359-35-4
- AKOS005167030
-
- Inchi: 1S/C11H11NO/c1-8-4-3-5-9-6-7-10(13)12(2)11(8)9/h3-7H,1-2H3
- InChI Key: UJCPSHGLLVRPFC-UHFFFAOYSA-N
- SMILES: O=C1C=CC2C=CC=C(C)C=2N1C
Computed Properties
- Exact Mass: 173.08400
- Monoisotopic Mass: 173.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 22.00000
- LogP: 1.84690
1,8-Dimethylquinolin-2(1H)-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,8-Dimethylquinolin-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143738-1g |
1,8-dimethylquinolin-2(1H)-one |
35359-35-4 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM143738-1g |
1,8-dimethylquinolin-2(1H)-one |
35359-35-4 | 95% | 1g |
$482 | 2021-08-05 | |
| Alichem | A189007929-1g |
1,8-Dimethylquinolin-2(1H)-one |
35359-35-4 | 95% | 1g |
$424.32 | 2023-09-02 |
1,8-Dimethylquinolin-2(1H)-one Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 1,8-Dimethylquinolin-2(1H)-one
Introduction to 1,8-Dimethylquinolin-2(1H)-one (CAS No. 35359-35-4)
1,8-Dimethylquinolin-2(1H)-one, identified by its Chemical Abstracts Service (CAS) number 35359-35-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This molecule, belonging to the quinoline derivatives family, exhibits a unique structural framework that makes it a promising candidate for various applications, particularly in medicinal chemistry and material science. The presence of two methyl groups at the 1 and 8 positions of the quinoline ring and a carbonyl group at the 2-position contributes to its distinct chemical properties and reactivity, which have been extensively studied in recent years.
The structure of 1,8-Dimethylquinolin-2(1H)-one is characterized by a fused benzene and pyridine ring system, with modifications that enhance its biological activity. This particular arrangement allows for interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for drug discovery. The compound’s molecular formula is C₁₁H₉NO₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The functional groups present in this molecule include an amide-like moiety (due to the carbonyl group) and aromatic rings, which contribute to its solubility and stability under various conditions.
Recent advancements in pharmaceutical research have highlighted the potential of 1,8-Dimethylquinolin-2(1H)-one as a lead compound for developing novel therapeutic agents. Its derivatives have been explored for their anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have demonstrated that modifications to the quinoline core can enhance binding affinity to specific biological targets, leading to more effective drug candidates. The synthesis of 1,8-Dimethylquinolin-2(1H)-one typically involves multi-step organic reactions, including cyclization and functional group transformations, which are optimized to maximize yield and purity.
In the realm of medicinal chemistry, the biological activity of 1,8-Dimethylquinolin-2(1H)-one has been investigated through both computational modeling and experimental validation. Computational studies have revealed that the compound can interact with proteins in ways that disrupt pathological processes, such as those involved in neurodegenerative diseases. Experimental assays have further confirmed its efficacy in preclinical models, suggesting its potential as a therapeutic intervention. The pharmacokinetic profile of this compound is also of interest, with researchers assessing its absorption, distribution, metabolism, and excretion (ADME) properties to ensure its suitability for clinical use.
The chemical properties of 1,8-Dimethylquinolin-2(1H)-one make it a versatile intermediate in organic synthesis. Its aromaticity and electron-rich nature allow it to participate in various reactions, including electrophilic aromatic substitution and metal-catalyzed coupling reactions. These attributes have been leveraged in the development of synthetic routes that are both efficient and scalable. Additionally, the compound’s stability under different conditions makes it suitable for storage and transport without significant degradation.
Current research in material science has also explored the applications of 1,8-Dimethylquinolin-2(1H)-one in developing advanced materials. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and as a component in luminescent materials. These studies highlight the compound’s potential beyond pharmaceuticals, demonstrating its versatility across multiple scientific disciplines.
The regulatory landscape for compounds like 1,8-Dimethylquinolin-2(1H)-one is carefully managed to ensure safety and efficacy. Manufacturers must adhere to stringent guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations cover aspects such as quality control, clinical trials, and post-market surveillance. Compliance with these standards ensures that any derivative or application involving this compound meets rigorous safety criteria before reaching the market.
In conclusion, 1,8-Dimethylquinolin-2(1H)-one (CAS No. 35359-35-4) represents a fascinating molecule with broad applications in pharmaceuticals and material science. Its unique structural features have positioned it as a key player in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new possibilities for this compound, future studies will likely expand its utility further, reinforcing its importance in both academic research and industrial applications.
35359-35-4 (1,8-Dimethylquinolin-2(1H)-one) Related Products
- 79207-68-4(6-amino-1,2-dihydroquinolin-2-one)
- 606-43-9(1-methyl-1,2-dihydroquinolin-2-one)
- 61317-32-6(5-amino-1H-quinolin-2-one)
- 4053-35-4(7-methyl-1,2-dihydroquinolin-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)